Cas no 54826-78-7 (acetamide, n-(2-chloro-4,5-dihydroxyphenyl)- (9ci))

acetamide, n-(2-chloro-4,5-dihydroxyphenyl)- (9ci) structure
54826-78-7 structure
Product Name:acetamide, n-(2-chloro-4,5-dihydroxyphenyl)- (9ci)
CAS No:54826-78-7
MF:C8H8ClNO3
MW:201.607021331787
CID:942901
PubChem ID:21567240
Update Time:2025-04-19

acetamide, n-(2-chloro-4,5-dihydroxyphenyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • acetamide, n-(2-chloro-4,5-dihydroxyphenyl)- (9ci)
    • ACETAMIDE,N-(2-CHLORO-4,5-DIHYDROXYPHENYL)-
    • 54826-78-7
    • SCHEMBL11797206
    • Inchi: 1S/C8H8ClNO3/c1-4(11)10-6-3-8(13)7(12)2-5(6)9/h2-3,12-13H,1H3,(H,10,11)
    • InChI Key: OKODNZVDTLGSEK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1NC(C)=O)O)O

Computed Properties

  • Exact Mass: 201.019
  • Monoisotopic Mass: 201.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.6A^2
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